
An In-depth Technical Guide to 4,6-
Dimethoxysalicylaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4,6-Dimethoxysalicylaldehyde

Cat. No.: B1329352 Get Quote

This guide provides an in-depth overview of the core physicochemical properties of 4,6-
Dimethoxysalicylaldehyde, a compound relevant to researchers, scientists, and drug

development professionals. It is also known by its synonyms, including 2,4-Dimethoxy-6-

hydroxybenzaldehyde and 4,6-Dimethoxy-2-hydroxybenzaldehyde[1]. This compound serves

as a useful antifungal agent against certain yeasts and is a precursor in the synthesis of

hexahydrodibenzofuran[1][2].

Physicochemical Properties
The fundamental molecular characteristics of 4,6-Dimethoxysalicylaldehyde are summarized

below. This data is essential for a variety of experimental and developmental applications, from

stoichiometric calculations in synthesis to analytical characterization.

Property Value Source

Molecular Formula C₉H₁₀O₄ [1][3][4][5]

Molecular Weight 182.17 g/mol [1][2][3][4][6]

CAS Number 708-76-9 [1][3][4]

EC Number 211-904-1

Melting Point 68-70 °C
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Experimental Protocols
The determination of the properties listed above relies on standard analytical chemistry

techniques. While specific experimental records for this compound are proprietary to chemical

suppliers, the general methodologies are outlined here.

Mass Spectrometry for Molecular Weight Determination:

Sample Preparation: A dilute solution of 4,6-Dimethoxysalicylaldehyde is prepared in a

suitable volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a mass spectrometer and ionized, typically using

Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), to

generate molecular ions.

Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For the singly charged

molecular ion [M+H]⁺, this value corresponds to the molecular weight plus the mass of a

proton.

Data Interpretation: The resulting mass spectrum is analyzed to identify the peak

corresponding to the molecular ion, confirming the molecular weight of 182.17.

Elemental Analysis for Molecular Formula Determination:

Combustion: A precisely weighed sample of the compound is combusted in a furnace with an

excess of oxygen.

Gas Separation: The combustion products (CO₂, H₂O, etc.) are passed through a series of

absorbent traps or a gas chromatography column to separate them.

Quantification: Detectors measure the amount of each combustion product.

Calculation: The mass percentages of Carbon, Hydrogen, and Oxygen are calculated from

the quantities of the combustion products. These percentages are then used to determine

the empirical formula, which is subsequently converted to the molecular formula (C₉H₁₀O₄)

using the molecular weight obtained from mass spectrometry.
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Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical compound and its

fundamental molecular properties.

Core Properties

Values

4,6-Dimethoxysalicylaldehyde

Molecular Formula Molecular Weight

C₉H₁₀O₄ 182.17 g/mol

Click to download full resolution via product page

Core properties of 4,6-Dimethoxysalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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